Cas no 7390-81-0 (1,2-Epoxyoctadecane)
1,2-Epoxyoctadecane is a long-chain epoxide compound characterized by its 18-carbon backbone with an epoxy functional group at the terminal position. This chemical is primarily utilized as an intermediate in organic synthesis, particularly in the production of surfactants, lubricants, and specialty polymers. Its epoxide group enables reactivity with nucleophiles, facilitating ring-opening reactions to form diols, ethers, or other derivatives. The compound's hydrophobic alkyl chain contributes to its compatibility with nonpolar systems, making it valuable in formulations requiring tailored surface-active properties. It is commonly employed in industrial applications where controlled functionalization of long-chain hydrocarbons is necessary. Storage should be in a cool, dry environment to maintain stability.

1,2-Epoxyoctadecane structure
Product name:1,2-Epoxyoctadecane
1,2-Epoxyoctadecane Chemical and Physical Properties
Names and Identifiers
-
- 1,2-epoxyoctadecane
- 1,2-Epoxyoctadecane C18
- 1-Octadecene oxide
- 1,2-Octadecylene Oxide
- 2-Hexadecyloxirane
- Oxirane, hexadecyl-
- Hexadecyloxirane
- Octadecane, epoxy-
- Oxirane, 2-hexadecyl-
- QBJWYMFTMJFGOL-UHFFFAOYSA-N
- 2-Hexadecyloxirane #
- 1,2-epoxy octadecane
- 2-Hexadecyloxirane, AldrichCPR
- ST50826621
- E0313
- 1,2-OCTADECENE EPOXIDE
- J91.342A
- UNII-O8GK4E0CVL
- O8GK4E0CVL
- CCRIS 2619
- FT-0606452
- 7390-81-0
- CS-0206689
- EPOXIDE C 18
- EINECS 230-977-0
- NS00037570
- AI3-26311
- OCTADECANE, 1,2-EPOXY-
- SCHEMBL93394
- Q27285481
- AKOS015855789
- DTXSID4025246
- octadecylene oxide
- MFCD00005152
- Oxirane, hexadecyl
- 1,2Octadecylene oxide
- Oxirane, 2hexadecyl
- 2Hexadecyloxirane
- Octadecane, 1,2epoxy
- 1,2Octadecene epoxide
- VIKOLOX 18
- DTXCID505246
- G67084
- OCTADECENE EPOXIDE
- 1,2-Epoxyoctadecane
-
- MDL: MFCD00005152
- Inchi: 1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-17-19-18/h18H,2-17H2,1H3
- InChI Key: QBJWYMFTMJFGOL-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN: 115434
Computed Properties
- Exact Mass: 268.27700
- Monoisotopic Mass: 268.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.4
- Topological Polar Surface Area: 12.5
Experimental Properties
- Color/Form: White solid
- Density: 0.9227 (rough estimate)
- Melting Point: 33-35°C
- Boiling Point: 146-148°C 1mm
- Flash Point: 176°C
- Refractive Index: 1.4500 (estimate)
- Water Partition Coefficient: Insoluble in water.
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong acids, peroxides, caustics. Moisture sensitive.
- PSA: 12.53000
- LogP: 6.25660
- Solubility: Insoluble in water
1,2-Epoxyoctadecane Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: R36/38: irritating to eyes and skin.
- Safety Instruction: S26-S36-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S36
- TSCA:Yes
- Risk Phrases:R36/38
1,2-Epoxyoctadecane Customs Data
- HS CODE:2910900090
- Customs Data:
China Customs Code:
2910900090Overview:
2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,2-Epoxyoctadecane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | UC362-100g |
1,2-Epoxyoctadecane |
7390-81-0 | 85.0%(GC) | 100g |
¥537.0 | 2022-06-10 | |
Chemenu | CM343982-100g |
1,2-Epoxyoctadecane |
7390-81-0 | 95%+ | 100g |
$*** | 2023-05-29 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0313-400G |
1,2-Epoxyoctadecane |
7390-81-0 | >85.0%(GC) | 400g |
¥1090.00 | 2024-04-15 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB21742-25g |
1,2-Epoxyoctadecane |
7390-81-0 | 97% | 25g |
284.00 | 2021-07-04 | |
eNovation Chemicals LLC | D113633-500g |
1,2-EPOXYOCTADECANE |
7390-81-0 | 95% | 500g |
$765 | 2024-08-03 | |
abcr | AB135566-400 g |
1,2-Epoxyoctadecane, 80%; . |
7390-81-0 | 80% | 400 g |
€233.30 | 2023-07-20 | |
abcr | AB135566-400g |
1,2-Epoxyoctadecane, 80%; . |
7390-81-0 | 80% | 400g |
€233.30 | 2025-02-20 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L07622-100g |
1,2-Epoxyoctadecane, tech. 85% |
7390-81-0 | tech. 85% | 100g |
¥3021.00 | 2023-02-07 | |
abcr | AB135566-25g |
1,2-Epoxyoctadecane, 80%; . |
7390-81-0 | 80% | 25g |
€52.70 | 2025-02-20 | |
Ambeed | A690464-100mg |
1,2-Epoxyoctadecane |
7390-81-0 | 98% | 100mg |
$5.0 | 2025-02-25 |
1,2-Epoxyoctadecane Related Literature
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Benjamin R. Buckley,Anish P. Patel,K. G. Upul Wijayantha RSC Adv. 2014 4 58581
-
Eduardo Cruz,Edward J. Broker,Brian M. Mosby Dalton Trans. 2020 49 3841
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3. Surface modification of layered zirconium phosphates: a novel pathway to multifunctional materialsBrian M. Mosby,Agustín Díaz,Abraham Clearfield Dalton Trans. 2014 43 10328
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Ekaterina P. Nesterenko,Pavel N. Nesterenko,Damian Connolly,Xiaoyun He,Patrick Floris,Emer Duffy,Brett Paull Analyst 2013 138 4229
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M. Alizadeh Noghani,D. E. Brooks Nanoscale 2016 8 5189
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Recommended suppliers
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(CAS:7390-81-0)1,2-Epoxyoctadecane

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry